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Darexaban Maleate Darexaban Maleate
Brand Name: Vulcanchem
CAS No.: 365462-24-4
VCID: VC0123599
InChI: InChI=1S/C27H30N4O4.C4H4O4/c1-30-15-4-16-31(18-17-30)21-11-7-19(8-12-21)27(34)29-25-23(5-3-6-24(25)32)28-26(33)20-9-13-22(35-2)14-10-20;5-3(6)1-2-4(7)8/h3,5-14,32H,4,15-18H2,1-2H3,(H,28,33)(H,29,34);1-2H,(H,5,6)(H,7,8)/b;2-1-
SMILES: CN1CCCN(CC1)C2=CC=C(C=C2)C(=O)NC3=C(C=CC=C3O)NC(=O)C4=CC=C(C=C4)OC.C(=CC(=O)O)C(=O)O
Molecular Formula: C31H34N4O8
Molecular Weight: 590.633

Darexaban Maleate

CAS No.: 365462-24-4

Reference Standards

VCID: VC0123599

Molecular Formula: C31H34N4O8

Molecular Weight: 590.633

Darexaban Maleate - 365462-24-4

CAS No. 365462-24-4
Product Name Darexaban Maleate
Molecular Formula C31H34N4O8
Molecular Weight 590.633
IUPAC Name (Z)-but-2-enedioic acid;N-[2-hydroxy-6-[(4-methoxybenzoyl)amino]phenyl]-4-(4-methyl-1,4-diazepan-1-yl)benzamide
Standard InChI InChI=1S/C27H30N4O4.C4H4O4/c1-30-15-4-16-31(18-17-30)21-11-7-19(8-12-21)27(34)29-25-23(5-3-6-24(25)32)28-26(33)20-9-13-22(35-2)14-10-20;5-3(6)1-2-4(7)8/h3,5-14,32H,4,15-18H2,1-2H3,(H,28,33)(H,29,34);1-2H,(H,5,6)(H,7,8)/b;2-1-
Standard InChIKey WHMPMUVISXATBH-BTJKTKAUSA-N
SMILES CN1CCCN(CC1)C2=CC=C(C=C2)C(=O)NC3=C(C=CC=C3O)NC(=O)C4=CC=C(C=C4)OC.C(=CC(=O)O)C(=O)O
Synonyms N-[2-[[4-(Hexahydro-4-methyl-1H-1,4-diazepin-1-yl)benzoyl]amino]-3-hydroxyphenyl]-4-methoxybenzamide (2Z)-2-Butenedioate;
PubChem Compound 49843900
Last Modified Nov 11 2021
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